Cas no 1805385-80-1 (6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine
• CAS No: 1805385-80-1
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870564
• Update Time: 2025-06-08

6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-3-1-2(10)5(12(13)14)4(11-3)6(8)9/h1,6H
• InChI Key： XKXGFVJJIQOBIE-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine

6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine: A Comprehensive Overview

The compound 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1805385-80-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups, including chlorine, difluoromethyl, iodo, and nitro groups, makes this compound unique and versatile in terms of chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with various biological targets such as enzymes and receptors. The 6-chloro substitution pattern in this compound is known to enhance its stability and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the difluoromethyl group at position 2 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in chemical reactions.

The 4-iodo substitution is particularly interesting as iodine atoms are often used as leaving groups in organic synthesis, enabling the formation of diverse derivatives through nucleophilic substitution reactions. This feature makes 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine a valuable intermediate in the synthesis of more complex molecules. Furthermore, the 3-nitro group imparts strong electron-withdrawing effects, which can significantly influence the molecule's redox properties and reactivity.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound. For instance, researchers have developed novel catalytic systems that enable the selective introduction of halogen atoms and nitro groups onto pyridine rings under mild conditions. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

In terms of applications, 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine has shown potential in several areas. In pharmaceutical research, it has been explored as a lead compound for developing anti-inflammatory and anticancer agents due to its ability to inhibit key enzymes involved in these pathways. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Moreover, recent studies have focused on understanding the environmental fate and toxicity of this compound. Researchers have investigated its biodegradation pathways under different environmental conditions and assessed its potential risks to aquatic life. These studies are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1805385-80-1) is a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.